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Compound of Interest

Compound Name: 4-lodo-3-nitroaniline

cat. No.: B023111

An In-depth Technical Guide to the Safety and Handling of 4-lodo-3-nitroaniline

Introduction

4-lodo-3-nitroaniline (CAS No: 105752-04-3) is a chemical intermediate utilized in various
research and development applications, particularly within the pharmaceutical and chemical
synthesis sectors.[1][2] Its molecular structure, incorporating an iodine atom and a nitro group
on an aniline backbone, presents specific handling requirements and potential hazards. This
guide provides a comprehensive overview of the safety protocols, physical and chemical
properties, hazard information, and emergency procedures necessary for the safe handling of
this compound by researchers, scientists, and drug development professionals. Adherence to
these guidelines is crucial to mitigate risks and ensure a safe laboratory environment.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 4-lodo-3-nitroaniline are
summarized below. These properties are essential for designing experimental setups and for
understanding the compound's behavior under various conditions.
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Property Value

Molecular Formula CeHsIN202[1][2]

Molecular Weight 264.02 g/mol [1]

Appearance Solid[3]

Melting Point 140-144 °CJ[1]

Boiling Point 371.1 + 32.0 °C (Predicted)[1]

Density 2.101 £ 0.06 g/cm3 (Predicted)[1]

Flash Point 178.2 °C[1]

Storage Temperature 2-8 °C recommended by some suppliers[3]

Hazard Identification and GHS Classification

4-lodo-3-nitroaniline is classified as hazardous. The Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals provides the following classifications based on
available data.

GHS Classification = Hazard Statement Signal Word Pictogram
Acute Toxicity, Oral H302: Harmful if ] L,

Warning[1][2] laalt text
(Category 4) swallowed[1][2]

) S H317: May cause an
Skin Sensitization o ] L,
allergic skin Warning[1][2] laalt text

Category 1
( gory 1) reaction[1][2]

Experimental Protocols: Safe Handling and Storage

Proper handling and storage are paramount to minimize exposure and prevent accidents. The
following protocols should be strictly followed.

3.1 Engineering Controls and Handling Procedures
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A systematic approach to handling ensures that risks are minimized at every step. This involves
preparing the workspace, using the chemical, and completing post-procedure cleanup.

» Ventilation: Always handle 4-lodo-3-nitroaniline in a well-ventilated area, such as a
chemical fume hood, to minimize inhalation of dust.[1][4]

» Avoiding Contamination: Do not eat, drink, or smoke in areas where the chemical is handled
or stored.[1][2]

» Dust and Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[1][4]
Use non-sparking tools to prevent ignition sources.[1][4]

e Hygiene: Wash hands thoroughly with soap and water after handling the compound.[1][2]
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1. Prepare Work Area
(Ensure fume hood is operational)

'

2. Don Appropriate PPE
(Gloves, Lab Coat, Goggles)

i

3. Handle Compound
(Avoid dust generation)

4. Perform Experiment

5. Decontaminate & Clean
(Wipe down surfaces)

6. Dispose of Waste

(Follow institutional protocols)

7. Doff PPE

8. Wash Hands Thoroughly

Click to download full resolution via product page

Standard workflow for handling 4-lodo-3-nitroaniline.
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3.2 Storage Requirements

Correct storage conditions are essential to maintain the stability of the compound and prevent
accidental release.

o Keep the container tightly closed when not in use.[1][4]
» Store in a dry, cool, and well-ventilated place.[1][4]
» Store separately from incompatible materials and foodstuff containers.[1][4]

Personal Protective Equipment (PPE)

The use of appropriate PPE is a critical barrier against chemical exposure. The following PPE
Is mandatory when handling 4-lodo-3-nitroaniline.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[4]

» Skin Protection:
o Gloves: Handle with chemical-resistant, impervious gloves. Inspect gloves prior to use.
o Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[1][4]

» Respiratory Protection: If ventilation is inadequate and dust is generated, use a NIOSH-
approved particulate respirator.
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Hierarchy of Controls

Elimination / Substitution
(Most Effective)

Engineering Controls

(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles)
(Least Effective)

Click to download full resolution via product page
The hierarchy of controls for mitigating chemical exposure.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is required.

5.1 First-Aid Measures

The following first-aid measures should be taken in case of exposure. Seek medical attention

following any exposure.

« If Swallowed: Rinse mouth with water and get medical help immediately.[1][2]
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« If on Skin: Immediately wash the affected area with plenty of soap and water.[1] If skin
irritation or a rash occurs, seek medical attention.[1][2] Contaminated clothing must be

removed and washed before reuse.[1][2]

 If in Eyes: Rinse cautiously with water for several minutes.[4][5] If you wear contact lenses,
remove them if it is easy to do so, and continue rinsing.[4][5]

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[4][5]

° Exposure Route Immediate Action

Inhalation Move to fresh air.

Rinse mouth.
Do NOT induce vomiting.

Rinse with water for 15 mins.
Remove contact lenses.

Eye Contact

Skin Contact  )— Wash with soap & water. :
©:| Remove contaminated clothing. | :

Click to download full resolution via product page

Decision-making workflow for first-aid response.

5.2 Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant
foam.[6][7] For larger fires, water spray or fog may be used.[6]
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e Hazardous Combustion Products: In a fire, hazardous gases such as carbon oxides (CO,
CO02), nitrogen oxides (NOx), and hydrogen iodide may be produced.[5]

o Protective Gear: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[6]

5.3 Accidental Release Measures

e Personal Precautions: Evacuate the area and ensure adequate ventilation.[4] Avoid
breathing dust and prevent contact with skin and eyes by wearing appropriate PPE.[4]

e Environmental Precautions: Prevent the substance from entering drains or waterways.[7]

o Containment and Cleanup: Use dry cleanup methods.[6] Carefully sweep or shovel the
spilled solid material into a suitable, labeled container for disposal.[5][6] Avoid actions that
generate dust.[6]

Toxicological and Ecological Information

» Toxicological Profile: The primary known toxicological effects are harm if swallowed and the
potential to cause an allergic skin reaction.[1][2] Comprehensive data on carcinogenicity,
mutagenicity, or reproductive toxicity is not readily available.

o Ecological Profile: There is limited data available regarding the ecotoxicity, persistence, and
bioaccumulative potential of 4-lodo-3-nitroaniline.[4] Therefore, release into the
environment must be strictly avoided.[7]

Disposal Considerations

Waste material should be treated as hazardous. Dispose of the compound and any
contaminated materials at an approved waste disposal facility.[1][4] All local, state, and federal
regulations regarding waste disposal must be followed. Do not dispose of via drains or
standard waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [safety and handling of 4-lodo-3-nitroaniline].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023111#safety-and-handling-of-4-iodo-3-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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